![molecular formula C5H7ClF3N3 B6186717 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride CAS No. 2639448-02-3](/img/no-structure.png)
1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride
Description
“1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride” is a chemical compound with the CAS Number: 2138274-07-2 . It has a molecular weight of 215.61 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is (1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-yl)methanamine hydrochloride . The InChI code for this compound is 1S/C6H8F3N3.ClH/c1-12-5(6(7,8)9)2-4(3-10)11-12;/h2H,3,10H2,1H3;1H .Physical and Chemical Properties Analysis
This compound has a molecular weight of 215.61 . It is in powder form and is stored at room temperature .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride involves the reaction of 1-(trifluoromethyl)-1H-pyrazole-3-carboxaldehyde with methylamine followed by hydrochloric acid treatment to yield the final product.", "Starting Materials": ["1-(trifluoromethyl)-1H-pyrazole-3-carboxaldehyde", "methylamine", "hydrochloric acid"], "Reaction": ["Step 1: 1-(trifluoromethyl)-1H-pyrazole-3-carboxaldehyde is reacted with excess methylamine in a solvent such as ethanol or methanol at room temperature for several hours to yield the corresponding imine intermediate.", "Step 2: The imine intermediate is then treated with hydrochloric acid to yield the final product, 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride. The product can be isolated by filtration or precipitation and purified by recrystallization."] } | |
CAS No. |
2639448-02-3 |
Molecular Formula |
C5H7ClF3N3 |
Molecular Weight |
201.58 g/mol |
IUPAC Name |
[1-(trifluoromethyl)pyrazol-3-yl]methanamine;hydrochloride |
InChI |
InChI=1S/C5H6F3N3.ClH/c6-5(7,8)11-2-1-4(3-9)10-11;/h1-2H,3,9H2;1H |
InChI Key |
LBJDAQQHVKXMDH-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN(N=C1CN)C(F)(F)F.Cl |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
